Cas no 117047-76-4 (Wulignan A1)

Wulignan A1 Properties

Names and Identifiers

• 1(2H)-Naphthalenone,3,4-dihydro-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-,(2S,3S,4R)-
• Wulignan A1
• 1(2H)​-​Naphthalenone, 3,​4-​dihydro-​7-​hydroxy-​4-​(4-​hydroxy-​3-​methoxyphenyl)​-​6-​methoxy-​2,​3-​dimethyl-​, (2S,​3S,​4R)​-
• 1(2H)-Naphthalenone,3,4-dihydro-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-,[2S-(2a,3a,4b)]-
• Arisantetralone A
• (-)-Arisantetralone
• Epiwulignan A1
• CHEMBL1082052
• SCHEMBL11948865
• HY-N2264
• FS-10055
• AKOS037515205
• CS-0019593
• WulignanA1
• 117047-76-4
• (2S,3S,4R)-7-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-6-methoxy-2,3-dimethyl-3,4-dihydro-2H-naphthalen-1-one
• DA-59159
• arisantetralone A
• +Expand

• InChIKey： PSFZYOUCEGTRJM-UHFFFAOYSA-N
• Inchi： 1S/C20H22O5/c1-10-11(2)20(23)14-8-16(22)18(25-4)9-13(14)19(10)12-5-6-15(21)17(7-12)24-3/h5-11,19,21-22H,1-4H3
• SMILES： O=C1C2=C([H])C(=C(C([H])=C2C([H])(C2C([H])=C([H])C(=C(C=2[H])OC([H])([H])[H])O[H])C([H])(C([H])([H])[H])C1([H])C([H])([H])[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 342.146724g/mol
• Surface Charge: 0
• XLogP3: 3.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 342.146724g/mol
• Monoisotopic Mass: 342.146724g/mol
• Topological Polar Surface Area: 76Ų
• Heavy Atom Count: 25
• Complexity: 481
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 342.4

Experimental Properties

• LogP: 3.71540
• PSA: 75.99000
• Melting Point: 195-197 ºC
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• Density: 1.215±0.06 g/cm3 (20 ºC 760 Torr),